Cas no 1805494-22-7 (Ethyl 2-(aminomethyl)-4-(difluoromethyl)-5-hydroxypyridine-3-acetate)

• Product Name: Ethyl 2-(aminomethyl)-4-(difluoromethyl)-5-hydroxypyridine-3-acetate
• CAS No: 1805494-22-7
• MF: C₁₁H₁₄F₂N₂O₃
• MW: 260.237269878387
• CID: 4889234
• Update Time: 2025-06-26

Ethyl 2-(aminomethyl)-4-(difluoromethyl)-5-hydroxypyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(aminomethyl)-4-(difluoromethyl)-5-hydroxypyridine-3-acetate

• Inchi： 1S/C11H14F2N2O3/c1-2-18-9(17)3-6-7(4-14)15-5-8(16)10(6)11(12)13/h5,11,16H,2-4,14H2,1H3
• InChI Key： JVVDLKHXFVHBHM-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(CN)C=1CC(=O)OCC)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 279
• XLogP3: 0.2
• Topological Polar Surface Area: 85.4

Additional information on Ethyl 2-(aminomethyl)-4-(difluoromethyl)-5-hydroxypyridine-3-acetate

Comprehensive Overview of Ethyl 2-(aminomethyl)-4-(difluoromethyl)-5-hydroxypyridine-3-acetate (CAS No. 1805494-22-7)

Ethyl 2-(aminomethyl)-4-(difluoromethyl)-5-hydroxypyridine-3-acetate (CAS No. 1805494-22-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the pyridine derivative family, characterized by the presence of aminomethyl, difluoromethyl, and hydroxyl functional groups. Its molecular formula and intricate architecture make it a promising candidate for drug discovery and material science applications.

The compound's CAS number 1805494-22-7 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Researchers often explore its synthetic pathways, physicochemical properties, and biological activity, particularly in the development of novel therapeutics. Recent studies highlight its potential as a building block for kinase inhibitors or antimicrobial agents, aligning with the growing demand for innovative small-molecule drugs.

One of the most searched topics related to Ethyl 2-(aminomethyl)-4-(difluoromethyl)-5-hydroxypyridine-3-acetate revolves around its solubility and stability under various conditions. These properties are crucial for formulation scientists working on drug delivery systems. Additionally, its difluoromethyl group has sparked interest due to its role in enhancing metabolic stability—a hot topic in medicinal chemistry discussions about improving drug half-lives.

From an industrial perspective, the compound's scalable synthesis is frequently queried in patent literature. Optimizing its production while maintaining cost-efficiency remains a challenge for manufacturers. Environmental considerations also drive searches about its biodegradability and green chemistry alternatives, reflecting broader sustainability trends in the chemical sector.

Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize CAS 1805494-22-7. These methods ensure purity assessment—a critical parameter for regulatory submissions. The compound's spectral data (e.g., IR peaks or fragmentation patterns) are often requested by quality control laboratories.

In agrochemical applications, researchers investigate whether Ethyl 2-(aminomethyl)-4-(difluoromethyl)-5-hydroxypyridine-3-acetate derivatives could serve as next-generation plant growth regulators or pesticide intermediates. This aligns with global efforts to develop safer crop protection agents with reduced environmental impact—a subject dominating agricultural forums.

The compound's crystal structure and hydrogen bonding patterns are another area of active research, particularly for computational chemists modeling molecular interactions. Such studies contribute to the rational design of more effective compounds, leveraging AI-driven drug discovery tools—a trending intersection between chemistry and technology.

Safety profiles of 1805494-22-7 are meticulously documented in compliance with REACH and GHS standards. While not classified as hazardous under current regulations, proper handling protocols remain essential—a frequently searched topic among laboratory personnel seeking best practices for pyridine derivatives.

Market analysts note increasing demand for custom synthesis services targeting this compound, driven by pharmaceutical outsourcing trends. Its price fluctuations and supply chain dynamics are monitored by procurement specialists, especially amid growing interest in precision medicine applications.

Future research directions for Ethyl 2-(aminomethyl)-4-(difluoromethyl)-5-hydroxypyridine-3-acetate may explore its structure-activity relationships (SAR) through systematic derivatization. Such work could unlock new therapeutic indications, potentially addressing antibiotic resistance or chronic inflammation—two pressing healthcare challenges frequently discussed in scientific literature.